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Compound of Interest

Compound Name: Z-D-2-Nal-OH

Cat. No.: B554553

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
Z-D-2-Nal-OH. The following procedures are designed to ensure the safety of laboratory
personnel and to maintain compliance with standard laboratory safety protocols.

Personal Protective Equipment (PPE)

The primary defense against accidental exposure is the consistent and correct use of Personal
Protective Equipment. Based on available safety information, the following PPE is mandatory
when handling Z-D-2-Nal-OH.[1]

PPE Category Item Specification
Respiratory Protection Dust Mask Type N95 (US) or equivalent
Eye Protection Safety Glasses With side-shields or Goggles
] Chemical-resistant (e.qg.,
Hand Protection Gloves o
Nitrile)
Body Protection Laboratory Coat Standard

Health and Safety Information
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While a comprehensive toxicological profile for Z-D-2-Nal-OH is not readily available, it is

classified as a combustible solid.[1] General handling procedures for fine chemical powders

should be strictly followed to minimize risk.

Hazard Classification

Description

Physical Hazard

Combustible Solid

Health Hazard

Potential for skin, eye, and respiratory tract
irritation upon direct contact or inhalation of
dust.

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is crucial for maintaining the integrity of Z-

D-2-Nal-OH and ensuring a safe laboratory environment.

Handling Protocol

» Ventilation: Always handle Z-D-2-Nal-OH in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation of dust particles.

» Dispensing: When weighing or transferring the powder, use techniques that minimize dust

generation.

e Avoid Contact: Prevent direct contact with skin, eyes, and clothing by consistently wearing

the prescribed PPE.

e Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or

smoke in the laboratory.

Storage Protocol

Condition

Requirement

Container

Keep in a tightly sealed, original container.

Environment

Store in a cool, dry, and well-ventilated area.

Incompatibilities

Keep away from strong oxidizing agents.
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Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Incident Procedure

1. Immediately flush the affected area with
i copious amounts of water for at least 15
Skin Contact ) ] ]
minutes. 2. Remove contaminated clothing. 3.

Seek medical attention if irritation persists.

1. Immediately flush eyes with a gentle stream

of water for at least 15 minutes, holding the
Eye Contact i ) ) )

eyelids open. 2. Seek immediate medical

attention.

1. Move the individual to fresh air. 2. If breathing
Inhalation is difficult, provide oxygen. 3. Seek medical

attention.

1. Do NOT induce vomiting. 2. Rinse mouth with

Ingestion ) ] ) ]
water. 3. Seek immediate medical attention.
1. Evacuate the immediate area. 2. Wear
appropriate PPE, including respiratory
protection. 3. Carefully sweep up the spilled

Spil solid, avoiding dust generation. 4. Place the

material into a sealed container for disposal. 5.
Clean the spill area with a wet cloth or paper
towels, and place these in the sealed waste

container.

Disposal Plan

The disposal of Z-D-2-Nal-OH and any contaminated materials must be conducted in
accordance with all applicable federal, state, and local regulations.

o Waste Collection: Collect all waste material (including spilled substance, contaminated PPE,
and cleaning materials) in a clearly labeled, sealed container.
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» Waste Segregation: Do not mix Z-D-2-Nal-OH waste with other chemical waste streams
unless explicitly approved by your institution's environmental health and safety (EHS) office.

o Contact EHS: Consult with your institution's EHS department for specific guidance on the
disposal of this chemical waste. Professional waste disposal services are typically required.

Workflow for Handling and Disposal of Z-D-2-Nal-OH
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Caption: Workflow for the safe handling and disposal of Z-D-2-Nal-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.Z-D -2-Nal-OH = 98.0 HPLC 143218-10-4 [sigmaaldrich.com]

« To cite this document: BenchChem. [Essential Safety and Operational Guidance for Z-D-2-
Nal-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554553#personal-protective-equipment-for-handling-
z-d-2-nal-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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